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Compound of Interest

Compound Name: Etoricoxib-13C,d3

Cat. No.: B15142581 Get Quote

Disclaimer: No specific safety data sheet (SDS) or comprehensive handling guidelines for

Etoricoxib-13C,d3 are publicly available. This guide is based on the available safety

information for the non-labeled parent compound, Etoricoxib. It is imperative for researchers,

scientists, and drug development professionals to conduct a thorough risk assessment and

consult with their institution's safety office before handling this compound.

Introduction
Etoricoxib-13C,d3 is a stable isotope-labeled version of Etoricoxib, a non-steroidal anti-

inflammatory drug (NSAID) that is a selective inhibitor of cyclooxygenase-2 (COX-2). Stable

isotope-labeled compounds are primarily used as internal standards in quantitative

bioanalytical assays. While the isotopic labeling is unlikely to alter the chemical reactivity and

toxicity significantly, adherence to strict safety protocols is essential due to the pharmacological

activity of the parent compound.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Etoricoxib and

its deuterated analogue.
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Property Value Source

IUPAC Name

5-chloro-2-(6-methylpyridin-3-

yl)-3-[4-

(trideuteriomethylsulfonyl)phen

yl]pyridine

[1]

Molecular Formula C₁₈H₁₂D₃ClN₂O₂S [2]

Molecular Weight 361.9 g/mol [1]

CAS Number 850896-71-8 [1]

Appearance Solid [1]

Toxicological Data
Toxicological data for Etoricoxib provides insight into the potential hazards associated with its

isotopically labeled form.

Test Species Route Result Source

Repeated Dose

Toxicity
Rat Ingestion

NOAEL: >=

9,000 mg/kg (for

Cellulose

component)

[3]

Target Organs - Ingestion

Kidney, Liver,

Gastrointestinal

tract

[3]

Carcinogenicity - Inhalation
Suspected of

causing cancer
[4]

Reproductive

Toxicity
- -

Suspected of

damaging the

unborn child

[4]

Safety and Handling Guidelines
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Based on the safety data sheets for Etoricoxib formulations, the following guidelines are

recommended for handling Etoricoxib-13C,d3.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure.
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Required Personal Protective Equipment

Chemical Resistant Gloves

Lab Coat

Safety Glasses with Side Shields or Goggles

NIOSH-approved Respirator (if dust is generated)
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Handling Workflow

Receive Compound

Store in a cool, dry, well-ventilated area
Store locked up

Weigh in a chemical fume hood
Use appropriate PPE

Dissolve in a suitable solvent

Conduct Experiment

Dispose of waste according to local regulations

End
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Etoricoxib Mechanism of Action

Arachidonic Acid

COX-2 Enzyme

Prostaglandins (e.g., PGE2)

Inflammation & Pain

Etoricoxib-13C,d3

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15142581#safety-and-handling-guidelines-for-
etoricoxib-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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